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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B12363259

Despite its classification as a multifunctional dye with potential applications in biological
research, a comprehensive review of scientific literature reveals a significant lack of specific,
documented uses of Lanasol Yellow 4G within the field of molecular biology. While product
descriptions from various chemical suppliers suggest its utility in observing cellular structures
and tracking biomolecules, there is a notable absence of published research detailing its
mechanism of action, experimental protocols, or any associated signaling pathways in a
biological context.

Lanasol Yellow 4G is broadly categorized as a fluorescent dye, a class of molecules essential
for a wide range of biological experiments.[1][2] Dyes in this category are generally employed
to analyze cell structures, monitor biomolecules, assess cell functions, and differentiate cell
types.[1][3][4] However, the specific protocols, quantitative data, and mechanistic insights that
are crucial for researchers, scientists, and drug development professionals are not available for
Lanasol Yellow 4G in the context of molecular biology.

Current research predominantly focuses on the environmental impact of Lanasol Yellow 4G,
particularly its removal from industrial wastewater through methods such as adsorption and
photodegradation.[5][6][7][8] These studies provide detailed experimental setups for
environmental remediation but do not offer any information on its application as a tool in
molecular or cellular biology.

General Properties
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While specific data on its use in biological systems is unavailable, the general chemical and
physical properties of Lanasol Yellow 4G are documented by suppliers.

Property Value Source
CAS Number 70247-70-0 [91[2]
Molecular Formula C19H12BrCl2NsNa20sS> [9]12]
Molecular Weight 699.25 g/mol [9112]

Potential vs. Documented Applications

The generic description of Lanasol Yellow 4G as a "multifunctional dye" suggests potential for
a variety of applications in a research setting.[1][2][3][4] However, without published studies,
any discussion of its use in molecular biology remains speculative. For a dye to be effectively
utilized in this field, researchers would require detailed information on:

o Excitation and Emission Spectra: To determine the appropriate light sources and filters for
fluorescence microscopy or flow cytometry.

e Quantum Yield and Photostability: To understand the brightness and stability of the dye
under experimental conditions.

o Cell Permeability and Toxicity: To ascertain its ability to enter living cells and its potential to
interfere with biological processes.

o Specificity of Staining: To identify which cellular components or biomolecules it may bind to.

At present, this critical information is not available in the scientific literature.

Conclusion

For researchers, scientists, and drug development professionals, the utility of a chemical
compound is contingent on a robust body of evidence supporting its application. In the case of
Lanasol Yellow 4G, while its chemical identity is known, its role in molecular biology is
currently undefined. The absence of specific experimental protocols, quantitative data, and
visualizations of its interactions within biological systems means that it cannot be
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recommended as a tool for molecular biology research at this time. The scientific community
has yet to publish findings that would enable the creation of an in-depth technical guide for its
use in this field. Therefore, professionals seeking a fluorescent dye for molecular biology
applications should consider well-documented and validated alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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